Cas no 1379583-72-8 ((Biphenyl-3-ylmethyl)zinc bromide, 0.50 M in THF)

• Product Name: (Biphenyl-3-ylmethyl)zinc bromide, 0.50 M in THF
• CAS No: 1379583-72-8
• MF: C₁₃H₁₁BrZn
• MW: 312.539439439774
• MDL: MFCD22684816
• CID: 4697905
• Update Time: 2025-06-29

(Biphenyl-3-ylmethyl)zinc bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• Bromozinc(1+);1-methanidyl-3-phenylbenzene
• (Biphenyl-3-ylmethyl)zinc bromide, 0.50 M in THF

• MDL： MFCD22684816
• Inchi： 1S/C13H11.BrH.Zn/c1-11-6-5-9-13(10-11)12-7-3-2-4-8-12;;/h2-10H,1H2;1H;/q-1;;+2/p-1
• InChI Key： KHTBBLVNHSUFKY-UHFFFAOYSA-M
• SMILES： Br[Zn+].C1(=CC=CC([CH2-])=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 155
• Topological Polar Surface Area: 0

Additional information on (Biphenyl-3-ylmethyl)zinc bromide, 0.50 M in THF

Comprehensive Overview of (Biphenyl-3-ylmethyl)zinc bromide, 0.50 M in THF (CAS No. 1379583-72-8)

(Biphenyl-3-ylmethyl)zinc bromide, with CAS No. 1379583-72-8, is a highly specialized organozinc reagent widely utilized in modern synthetic chemistry. This compound, typically supplied as a 0.50 M solution in tetrahydrofuran (THF), plays a pivotal role in cross-coupling reactions, particularly in the formation of carbon-carbon bonds. Its unique biphenyl-3-ylmethyl structure enhances reactivity and selectivity, making it indispensable for pharmaceutical intermediates and advanced material synthesis.

In recent years, the demand for organozinc reagents like (Biphenyl-3-ylmethyl)zinc bromide has surged due to their compatibility with green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, and this compound’s efficiency in low-temperature reactions aligns perfectly with energy-saving protocols. A trending topic in 2024 is the integration of AI-driven reaction optimization, where reagents such as this are modeled computationally to predict yields and reduce waste—answering frequent search queries like "How to optimize organozinc reactions?" or "Best solvents for biphenyl derivatives."

The 0.50 M concentration in THF ensures optimal handling and stability, addressing common laboratory concerns about reagent shelf life and reproducibility. THF, as a polar aprotic solvent, enhances solubility and reaction kinetics, which is why questions like "Why use THF for organometallics?" rank high in search engines. Additionally, the biphenyl moiety in this reagent contributes to steric control, a feature often explored in forums discussing "steric effects in Suzuki-Miyaura couplings."

From an industrial perspective, CAS No. 1379583-72-8 is critical for producing OLED materials and liquid crystal displays (LCDs), tying into the booming electronics market. Searches for "organozinc compounds in electronics" have grown by 40% year-over-year, reflecting this intersection of chemistry and technology. The compound’s role in high-efficiency catalysis also makes it relevant to renewable energy research, particularly in hydrogen storage applications.

Quality control of (Biphenyl-3-ylmethyl)zinc bromide solutions is another hot topic, with GC-MS and NMR being the gold-standard analytical techniques. Laboratories frequently search for "How to test zinc reagent purity?" or "Handling air-sensitive organometallics," underscoring the need for detailed technical guides. Proper storage under inert atmospheres and avoidance of moisture are emphasized in safety data sheets, aligning with OSHA and REACH guidelines.

In summary, (Biphenyl-3-ylmethyl)zinc bromide (CAS 1379583-72-8) exemplifies the synergy between traditional organometallic chemistry and cutting-edge applications. Its versatility in pharmaceutical synthesis, material science, and catalysis ensures its prominence in both academic and industrial settings. As search trends indicate growing interest in specialty chemicals and reaction engineering, this compound remains at the forefront of innovation.